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Compound of Interest

Compound Name: 6,8-Dihydroxyoctanoic acid

CAS No.: 74903-53-0

Cat. No.: B3330829

Get Quote

Executive Summary & Immediate Action
6,8-Dihydroxyoctanoic acid (a reduced analog/metabolite related to Lipoic Acid) is a

functionalized medium-chain fatty acid. While not classified as an acutely toxic "P-listed" waste

by the EPA, it poses specific risks due to its acidic nature and potential for irritation.

Disposal Directive:

Primary Classification: Non-Halogenated Organic Waste (Solid or Liquid).

Segregation: Isolate from strong oxidizers and bases.

Disposal Method: Chemical Incineration via approved hazardous waste contractor.

Drain Disposal:STRICTLY PROHIBITED regardless of water solubility.
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To dispose of a chemical safely, one must understand its behavior in the waste stream. This

molecule combines a carboxylic acid tail with two hydroxyl groups, creating a unique "polar-

fatty" profile.

Property Value / Characteristic Impact on Disposal

Structure
C₈H₁₆O₄ (Octanoic backbone,

2 -OH groups)

Combustible organic load.

High oxygen content.

Acidity (pKa) ~4.8 (Carboxylic acid)

Corrosivity Risk: Can lower pH

of waste mixtures;

incompatible with

cyanides/sulfides (gas

evolution).

Physical State Viscous oil or low-melting solid

May adhere to containers;

requires solvent rinsing (Triple

Rinse Rule).

Solubility
Amphiphilic (Water & Organic

soluble)

Migration Risk: Can mobilize

heavy metals in aqueous

waste via chelation (due to -

OH/COOH proximity).

Reactivity
Stable, but reacts with

oxidizers

Fire Risk: Do not mix with

Nitric Acid, Peroxides, or

Permanganates.

Waste Stream Segregation Logic
Proper segregation prevents dangerous "trash can chemistry." 6,8-Dihydroxyoctanoic acid
must be categorized based on its state and the solvent matrix it is dissolved in.

Decision Matrix: Selecting the Correct Waste Stream
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Start: Waste Identification

Is the waste Solid or Liquid?

Pure Solid / Wipes

Solid

Liquid / Solution

Liquid

Bin A: Solid Organic Waste
(Non-Halogenated) Identify Solvent Matrix

Contains Halogens?
(DCM, Chloroform)

DCM/CHCl3

Aqueous Solution
(Water/Buffer)

Water Base

Organic Solvent
(MeOH, DMSO, Acetone)

Flammables

Bin B: Halogenated
Organic Waste

Bin D: Aqueous Waste
(Check pH Adjustment)

Bin C: Non-Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6,8-Dihydroxyoctanoic acid waste. Note that the

solvent matrix dictates the classification for liquid waste.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Substance (Solid/Oil)
Use this for expired stock, synthesis products, or spills.

PPE Requirement: Nitrile gloves (double gloved recommended), safety goggles, lab coat.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers due to acid corrosion risk.

Transfer: Scrape viscous material into the container.

Labeling:

Label as "Hazardous Waste - Solid Organic."

Constituents: "6,8-Dihydroxyoctanoic acid."[1][2]

Hazard Checkbox: "Irritant" and "Acidic."

Decontamination: Wipe the spatula/tools with methanol. Dispose of the wipe in the Solid

Organic Waste bin.

Protocol B: Disposal of Solutions (HPLC Waste /
Reaction Mixtures)
Use this for mixtures containing the acid.

Check pH: If the solution is aqueous, use a pH strip.

If pH < 2:[3] Neutralize slowly with dilute Sodium Bicarbonate (NaHCO₃) to pH 5–9 before

adding to the main waste drum to prevent corrosion of the drum.

If Organic Solvent: No neutralization needed.

Solvent Compatibility:

Do NOT mix with waste containing Sodium Azide (risk of hydrazoic acid formation).

Do NOT mix with waste containing Cyanides (risk of HCN gas).

Bulking: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel.

Log: Record the volume and concentration on the waste container log sheet immediately.
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Protocol C: Empty Container Management (The "Triple
Rinse" Rule)
Federal regulations (EPA) require containers to be "RCRA Empty" before disposal as trash.

Rinse 1: Add a small volume of solvent (Ethanol or Methanol) to the original vial. Cap and

shake. Pour rinsate into Organic Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Deface the label on the vial. Allow the vial to air dry in a fume hood. Dispose of

the dry, uncapped vial in the broken glass/sharps container.

Regulatory & Compliance Context (E-E-A-T)
EPA Waste Classification
Under the Resource Conservation and Recovery Act (RCRA), 6,8-Dihydroxyoctanoic acid is

not a specifically listed waste (P or U list). However, the generator is responsible for

determining characteristics [1].

Characteristic of Corrosivity (D002): If the waste is aqueous and pH is ≤ 2.[3]

Characteristic of Ignitability (D001): If dissolved in a flammable solvent (Flash point < 60°C).

Transport & DOT
If shipping waste off-site, it generally falls under:

UN Number: UN 3265 (Corrosive liquid, acidic, organic, n.o.s.) OR UN 1993 (Flammable

liquid, n.o.s.) depending on the matrix.

Proper Shipping Name: Waste Corrosive Liquid, Acidic, Organic, n.o.s. (Contains 6,8-
Dihydroxyoctanoic acid).[1][2]

Emergency Response (Spill Control)
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If a spill occurs (> 100 mL or > 10 g):

Isolate: Evacuate the immediate area.

Neutralize: Apply a spill pillow or sodium bicarbonate to the spill.

Absorb: Use vermiculite or clay absorbent.

Collect: Scoop into a hazardous waste bag. Label as "Spill Debris - Organic Acid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3330829/docs#6-8-dihydroxyoctanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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